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Compound of Interest

Compound Name: Glycerides, C14-26

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hydrophobic characteristics of
"Glycerides, C14-26," a complex lipid mixture frequently employed in pharmaceutical
formulations. Understanding the inherent hydrophobicity of this excipient is critical for its
effective application in drug delivery systems, particularly for enhancing the solubility and
bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).

Introduction to Glycerides, C14-26

"Glycerides, C14-26" (CAS No. 68002-72-2) is a mixture of mono-, di-, and triglycerides
derived from fatty acids with carbon chain lengths ranging from 14 to 26.[1][2][3] These long-
chain glycerides are characterized by their pronounced hydrophobic (lipophilic) nature, which
makes them excellent vehicles for lipophilic drugs. Their composition can vary depending on
the natural source, which is typically vegetable oils or animal fats.[1] The primary fatty acids in
this range include myristic acid (C14), palmitic acid (C16), stearic acid (C18), arachidic acid
(C20), behenic acid (C22), lignoceric acid (C24), and cerotic acid (C26).

The hydrophobicity of these glycerides is a direct consequence of their long, nonpolar aliphatic
chains. This property governs their emulsifying and thickening capabilities in various
formulations and their role as carriers that can enhance the absorption of APIs.[1]

Physicochemical Properties and Hydrophobicity
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The hydrophobicity of a substance can be quantified using several parameters, most notably

the partition coefficient (logP) and water solubility. A higher logP value and lower water

solubility are indicative of greater hydrophobicity. For "Glycerides, C14-26," the overall

hydrophobicity is a composite of the properties of its constituent glycerides.

Table 1: Physicochemical Properties of Saturated Fatty Acids in the C14-C26 Range

Water
] . Molecular o
Fatty Acid Carbon Chain LogP Solubility (at
Formula
20-25°C)
Myristic Acid Cl14 C14H2802 6.11 20 mg/L
Palmitic Acid C16 Ci16H3202 7.17 7.2 mg/L
Stearic Acid C18 C1sH3602 8.23 Insoluble
o ) ) Practically
Arachidic Acid Cc20 C20H4002 9.29 (estimated) )
insoluble
_ . 10.35
Behenic Acid C22 C22H4402 ] Insoluble
(estimated)
_ o 11.40 5.9 x 10~ mg/L
Lignoceric Acid C24 C24H4802 ) )
(estimated) (estimated)
_ _ 12.46 o
Cerotic Acid C26 C26H520:2 Negligible

(estimated)

Note: The logP values for fatty acids with chain lengths greater than C18 are estimated based

on the trend of increasing lipophilicity with chain length. The water solubility of their

corresponding triglycerides is significantly lower than that of the free fatty acids.

The esterification of these fatty acids with a glycerol backbone to form triglycerides further

increases their molecular weight and hydrophobicity, rendering them virtually insoluble in water.

Relationship between Acyl Chain Length and
Hydrophobicity
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The primary determinant of the hydrophobic nature of "Glycerides, C14-26" is the length of the
fatty acid chains. A longer alkyl chain results in a larger nonpolar surface area, leading to a
more pronounced hydrophobic character. This relationship is clearly demonstrated by the
increasing logP values and decreasing water solubility as the carbon number of the fatty acid
increases, as shown in Table 1.
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Hydrophobicity

Acyl Chain Length

Preparation

Sample Preparation:
- Weigh Glycerides, C14-26
- Prepare pre-saturated solvents

Experimentation

y y

LogP Determination Water Solubility Determination
(Shake-Flask Method) (Flask Method)

Analysis

Concentration Measurement
(e.g., HPLC, GC)

Data Interprgtation

Calculate LogP Determine Water Solubility

Characterize Hydrophobicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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